8-(1H-benzimidazol-2-ylsulfanyl)-3-methyl-7-[(4-methylphenyl)methyl]purine-2,6-dione

• Molecular Formula: C21H18N6O2S
• Molecular Weight: 418.48
• IUPAC Name: 8-(1H-benzimidazol-2-ylsulfanyl)-3-methyl-7-[(4-methylphenyl)methyl]purine-2,6-dione
• InChI: InChI=1S/C21H18N6O2S/c1-12-7-9-13(10-8-12)11-27-16-17(26(2)20(29)25-18(16)28)24-21(27)30-19-22-14-5-3-4-6-15(14)23-19/h3-10H,11H2,1-2H3,(H,22,23)(H,25,28,29)
• InChI Key: LUQUFVFMUHKKLP-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)CN2C3=C(N=C2SC4=NC5=CC=CC=C5N4)N(C(=O)NC3=O)C
• solubility: not available
• CAS No.: 672331-58-7

Description

Molecular Structure Analysis

The molecular structure of this compound can be deduced from its name. It has a purine core, which is a bicyclic molecule made up of a pyrimidine ring fused to an imidazole ring. Attached to this core are a benzimidazole group, a methyl group, and a phenylmethyl group.

Safety and Hazards

As this seems to be a novel compound, specific safety and hazard information is not available. It’s important to handle all chemicals with appropriate safety measures.

Future Directions

Given the lack of information on this specific compound, future research could focus on its synthesis, characterization, and exploration of its potential biological activities. This could involve in vitro and in vivo studies to determine its mechanism of action.